Cas no 1505307-25-4 (N-(2,2-dimethylpropyl)-N-methylhydroxylamine)

• Product Name: N-(2,2-dimethylpropyl)-N-methylhydroxylamine
• CAS No: 1505307-25-4
• MF: C₆H₁₅NO
• MW: 117.189401865005
• CID: 6329192
• PubChem ID: 82593580
• Update Time: 2025-06-15

N-(2,2-dimethylpropyl)-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylpropyl)-N-methylhydroxylamine
• 1505307-25-4
• EN300-1803351

• Inchi： 1S/C6H15NO/c1-6(2,3)5-7(4)8/h8H,5H2,1-4H3
• InChI Key： BADJAZNALGAOFD-UHFFFAOYSA-N
• SMILES： ON(C)CC(C)(C)C

Computed Properties

• Exact Mass: 117.115364102g/mol
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on N-(2,2-dimethylpropyl)-N-methylhydroxylamine

N-(2,2-dimethylpropyl)-N-methylhydroxylamine: A Comprehensive Overview of CAS No. 1505307-25-4

N-(2,2-dimethylpropyl)-N-methylhydroxylamine (CAS No. 1505307-25-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a hydroxylamine functional group and a tert-butyl substituent. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of N-(2,2-dimethylpropyl)-N-methylhydroxylamine.

Chemical Properties: N-(2,2-dimethylpropyl)-N-methylhydroxylamine is a colorless liquid with a molecular formula of C₆H₁₅NO. Its molecular weight is approximately 117.19 g/mol. The compound exhibits moderate solubility in water and is highly soluble in organic solvents such as ethanol and acetone. The presence of the hydroxylamine group imparts significant reactivity to the molecule, making it useful in various chemical reactions. The tert-butyl substituent provides steric hindrance, which can influence the compound's reactivity and stability.

Synthesis Methods: The synthesis of N-(2,2-dimethylpropyl)-N-methylhydroxylamine can be achieved through several routes. One common method involves the reaction of tert-butylamine with methyl nitrite followed by reduction with sodium borohydride. This process yields high purity N-(2,2-dimethylpropyl)-N-methylhydroxylamine. Another approach involves the reaction of tert-butylmagnesium chloride with N-methyloxime in the presence of a suitable catalyst. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research and industrial applications.

Applications in Pharmaceuticals: One of the most promising applications of N-(2,2-dimethylpropyl)-N-methylhydroxylamine is in the pharmaceutical industry. Recent studies have shown that this compound exhibits potential as an intermediate in the synthesis of various drugs. For instance, it has been used as a building block in the development of novel antiviral agents and anti-inflammatory drugs. The hydroxylamine group can participate in key reactions such as N-alkylation and N-acylation, which are crucial steps in drug synthesis.

Materials Science: In materials science, N-(2,2-dimethylpropyl)-N-methylhydroxylamine has found applications as a functional monomer in polymer synthesis. Its reactivity and functional groups make it suitable for creating polymers with tailored properties. For example, it can be used to synthesize polyamides and polyurethanes with improved mechanical strength and thermal stability. These polymers have potential uses in coatings, adhesives, and composite materials.

Chemical Synthesis: The unique reactivity of N-(2,2-dimethylpropyl)-N-methylhydroxylamine makes it a valuable reagent in organic synthesis. It can serve as a nucleophile in substitution reactions and as a reducing agent in redox processes. Recent research has explored its use in asymmetric synthesis, where it can help achieve high enantioselectivity in chiral compounds. This property is particularly important in the synthesis of pharmaceuticals where enantiomeric purity is critical.

Safety Considerations: While N-(2,2-dimethylpropyl)-N-methylhydroxylamine is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored away from strong oxidizing agents and heat sources. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

Conclusion: In summary, N-(2,2-dimethylpropyl)-N-methylhydroxylamine (CAS No. 1505307-25-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.